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Compound of Interest

Compound Name:
2-Amino-5-chloropyridine-3-

sulfonamide

Cat. No.: B069703 Get Quote

An In-Depth Technical Guide to 2-Amino-5-
chloropyridine-3-sulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and available physicochemical and biological data for 2-Amino-5-chloropyridine-3-
sulfonamide. This document is intended to serve as a foundational resource for researchers

and professionals engaged in drug discovery and development.

Molecular Structure and Formula
2-Amino-5-chloropyridine-3-sulfonamide is a substituted pyridine derivative containing both

an amino and a sulfonamide functional group. These features are of significant interest in

medicinal chemistry due to their prevalence in a wide range of biologically active compounds.

Molecular Formula: C₅H₆ClN₃O₂S[1]

IUPAC Name: 2-amino-5-chloropyridine-3-sulfonamide[1]

CAS Number: 163137-44-8[1]

Canonical SMILES: C1=C(C=NC(=C1S(=O)(=O)N)N)Cl
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Molecular Structure:

Caption: Molecular structure of 2-Amino-5-chloropyridine-3-sulfonamide.

Physicochemical Properties
A summary of the available quantitative data for 2-Amino-5-chloropyridine-3-sulfonamide is

presented in the table below. It is important to note that experimental data such as melting

point, boiling point, and solubility are not readily available in the searched literature. The

provided flash point is the sole experimentally determined physical property found.

Property Value Source

Molecular Weight 207.63 g/mol [1]

Appearance White powder [2]

Flash Point 213 °C

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Storage Store at room temperature [2]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Amino-5-chloropyridine-3-
sulfonamide are not explicitly available in the reviewed literature. The synthesis of the related

compound, 2-amino-5-chloropyridine, is well-documented and typically involves the chlorination

of 2-aminopyridine. It is plausible that the synthesis of the target sulfonamide derivative would

proceed from a suitably substituted aminopyridine precursor. A potential synthetic workflow is

outlined below.
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2-Amino-5-chloropyridine Sulfonation Chlorination Amination 2-Amino-5-chloropyridine-3-sulfonamide

Cellular Effects

Physiological Outcomes

2-Amino-5-chloropyridine-3-sulfonamide

Pgp Inhibition ATPase Inhibition K+ Channel Blockade

Vasodilation Muscle Relaxation
Reversal of

Multidrug Resistance
Altered Energy Metabolism

Modulation of
Neuronal Excitability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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